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Compound of Interest

Compound Name: Bromanil

Cat. No.: B121756

This guide provides comprehensive safety precautions and handling guidelines for solid
Bromanil (CAS 488-48-2), intended for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for mitigating risks and ensuring a safe
laboratory environment.

Chemical and Physical Properties

Bromanil, also known as tetrabromo-p-benzoquinone, is a yellow crystalline solid.[1][2] It is
sensitive to light and air and should be stored accordingly.[3] Its key physical and chemical
properties are summarized below.
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Property Value Source
Molecular Formula CeBraO2 [1112114]
Molecular Weight 423.68 g/mol [1][2]
Appearance Yellow crystalline powder [11[2]
Melting Point 292-294 °C (lit.) [2][3]
Boiling Point 340.5 £ 42.0 °C (Predicted) [2][3]
Density 3.127 £ 0.06 g/cm3 (Predicted) [2][3]
N Insoluble in water. Slightly
Solubility ] [21[31[4]
soluble in Acetone and DMSO.
. Stable under proper
Stability [2][5]

conditions, but light sensitive.

Toxicological Information and Hazard Identification

Bromanil is classified as an irritant and requires careful handling to avoid exposure.[1][2] The

primary hazards are associated with skin, eye, and respiratory contact.

Hazard Type

Data

Source

Acute Toxicity

Intraperitoneal LDso (Mouse):
>500 mg/kg

[1](516]

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[11(21[7]

GHS Pictogram

GHSO07 (Exclamation Mark)

[2]

Signal Word

Warning

[21(51(7]

Hazard Codes

Xi (Irritant)

[2](8]

Risk Statements

R36/37/38: Irritating to eyes,

respiratory system and skin.

[2](3]
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Safe Handling and Engineering Controls

A systematic approach to handling Bromanil is essential to ensure laboratory safety. The
following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Solid Bromanil

Preparation

Step 1
\/

Don PPE
(Goggles, Lab Coat, Gloves)

Step 2
\

Work in Fume Hood

Step 3
\

Handling & Weighing

Procedure
Y

Use Spatula for Transfers
Avoid Dust Generation

After Use
\

Storage

Conditions
Y
Store in Tightly Closed Container

Cool, Dark, Well-Ventilated Area
Store Below +30°C

Next Step
Y

Cleanup & Decontamination

Procedure

A

Wash Hands and Surfaces

Final Step
Y

Waste Disposal

Procedure
\i
Collect in Labeled Hazardous

Waste Container
Follow Local Regulations

Click to download full resolution via product page

A workflow for the safe handling of solid Bromanil.
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Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of dust.[5][7][9]

 Install a closed system or local exhaust if possible to prevent direct exposure.[5]

e Ensure that eyewash stations and safety showers are readily accessible and close to the
workstation.[9][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or safety glasses with side-shields. A
face shield may be necessary for splash protection.[5][10][11]

o Skin and Body Protection: A chemical-resistant lab coat or coveralls should be worn at all
times.[3][5][11]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, butyl rubber, or neoprene) are
required. Inspect gloves for degradation before use and use proper glove removal technique.
[51[11][12]

o Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator
with a particulate filter.[5][11]

Storage and Disposal
Storage:

» Store in a tightly closed container in a cool, dry, dark, and well-ventilated place.[5][7] The
recommended storage temperature is below +30°C.[2][3]

» Store away from incompatible materials such as oxidizing agents.[5]
Disposal:

» Dispose of contents and containers in accordance with local, state, and federal regulations.

[51[7]
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» Contaminated materials should be collected in a designated, sealed, and clearly labeled
hazardous waste container.[5][13]

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[5]

First Aid and Emergency Procedures

In case of exposure, immediate action is critical. The following flowchart outlines the necessary
first aid steps.

Bromanil Exposure First Aid Protocol

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
/ : - Rinse Cautiously with Water \
Move to Fresh Air R (.:ont.amlnated il for Several Minutes Rinse Mouth
Wash Skin with Plenty of Water : "
Keep at Rest ; Remove Contact Lenses if Present Do NOT Induce Vomiting
for at least 15 minutes

Continue Rinsing

Seek Medical Advice/Attention
if Symptoms Persist or if Unwell

Click to download full resolution via product page

First aid decision-making for Bromanil exposure.

Detailed First Aid Measures:
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 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[5][7] If the person feels unwell, get medical advice.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of water.[5] If skin irritation occurs, seek medical advice.[5][7]

o Eye Contact: Rinse cautiously with water for several minutes.[5][7] If contact lenses are
present and easy to remove, do so and continue rinsing.[5][7] If eye irritation persists, get
medical attention.[5]

 Ingestion: Rinse mouth with water. Do not induce vomiting.[14] Seek medical advice if you
feel unwell.[5]

Experimental Protocols and Reactivity

General Use in Research: Bromanil is known as an effective inhibitor of photosynthetic
electron transport, specifically targeting photosystem Il and the cytochrome b6/f-complex.[2][4]
[15] Researchers using Bromanil in such experimental systems should incorporate the
handling and safety precautions outlined in this guide directly into their experimental protocols.
All manipulations should be performed in a fume hood, with appropriate PPE, and with pre-
planned waste disposal routes.

Reactivity and Stability:

Chemical Stability: The product is stable under recommended storage conditions.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

Hazardous Decomposition Products: Upon decomposition, Bromanil may produce carbon
monoxide, carbon dioxide, and hydrogen bromide.[5]

Hazardous Reactions: No special reactivity has been reported under normal conditions.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Solid Bromanil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121756#safety-precautions-and-handling-guidelines-
for-solid-bromanil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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